Cas no 877161-74-5 (2-Bromo-1,5-difluoro-3-nitrobenzene)

• Product Name: 2-Bromo-1,5-difluoro-3-nitrobenzene
• CAS No: 877161-74-5
• MF: C₆H₂BrF₂NO₂
• MW: 237.986387729645
• MDL: MFCD04112512
• CID: 855737
• PubChem ID: 25067360
• Update Time: 2025-10-30

2-Bromo-1,5-difluoro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,5-difluoro-3-nitrobenzene
• 2,4-Difluoro-6-nitro bromobenzene
• 2-BROMO-3,5-DIFLUORONITROBENZENE
• 2-bromo-1,5-difluoro-3-nitro-benzene
• 2-Bromo-3,5-difluoro-1-nitrobenzene
• WT257
• 2,4-difluoro-6-nitrobromobenzene
• Benzene, 2-bromo-1,5-difluoro-3-nitro-
• 3946AC
• CM12071
• AS05640
• 2,4-Difluoro-6-nitrobromobenzene[2-Bromo-3,5-difluoronitrobenzene]
• 2-Bromo-1,5-difluoro-3-nitrobenzene (ACI)
• DTXSID40648642
• SCHEMBL5500140
• EN300-152808
• 877161-74-5
• AKOS016007511
• CS-0098735
• DS-14754
• MFCD04112512

• MDL： MFCD04112512
• Inchi： 1S/C6H2BrF2NO2/c7-6-4(9)1-3(8)2-5(6)10(11)12/h1-2H
• InChI Key： FCYPTYIIKJMNJZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Br)=C(F)C=C(F)C=1)=O

Computed Properties

• Exact Mass: 236.92400
• Monoisotopic Mass: 236.92370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.6

Experimental Properties

• PSA: 45.82000
• LogP: 3.15870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromo-1,5-difluoro-3-nitrobenzene

Comprehensive Overview of 2-Bromo-1,5-difluoro-3-nitrobenzene (CAS No. 877161-74-5)

2-Bromo-1,5-difluoro-3-nitrobenzene (CAS No. 877161-74-5) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, fluorine, and nitro functional groups, enables versatile reactivity in cross-coupling reactions, nucleophilic substitutions, and catalytic transformations. This compound has garnered significant attention due to its role in developing high-performance electronic materials and biologically active molecules, aligning with current trends in sustainable chemistry and green synthesis.

The growing demand for fluorinated compounds in medicinal chemistry, driven by their enhanced metabolic stability and bioavailability, positions 2-Bromo-1,5-difluoro-3-nitrobenzene as a critical building block. Researchers frequently search for "synthesis methods for fluorinated nitrobenzenes" or "applications of bromo-difluoro-nitrobenzene derivatives," reflecting its relevance in drug discovery and material science. Advanced computational tools, such as AI-driven molecular modeling, are now employed to predict its reactivity, optimizing synthetic routes for cost-effective production.

From an industrial perspective, CAS No. 877161-74-5 is pivotal in manufacturing liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), addressing the surge in demand for energy-efficient technologies. Its compatibility with Pd-catalyzed reactions (e.g., Suzuki-Miyaura coupling) makes it invaluable for creating conjugated polymers, a hot topic in "flexible electronics" and "wearable sensors" research. Environmental concerns have also spurred interest in "degradation pathways of halogenated aromatics," with studies focusing on photocatalytic decomposition to minimize ecological impact.

Quality control of 2-Bromo-1,5-difluoro-3-nitrobenzene relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity for sensitive applications. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling in laboratories. As the scientific community explores "green solvents for nitrobenzene derivatives," this compound serves as a benchmark for evaluating sustainable alternatives to traditional reagents.

In summary, 2-Bromo-1,5-difluoro-3-nitrobenzene exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from cutting-edge electronics to life-saving pharmaceuticals—highlight its enduring value in both academic and industrial settings. Future research may unlock novel derivatives, further solidifying its role in next-generation technologies.